Cas no 782465-71-8 (2-cyano-5-(2-methoxyphenyl)-N-(pyridin-2-yl)penta-2,4-dienamide)

• Product Name: 2-cyano-5-(2-methoxyphenyl)-N-(pyridin-2-yl)penta-2,4-dienamide
• CAS No: 782465-71-8
• MF: C₁₈H₁₅N₃O₂
• MW: 305.330603837967
• CID: 5943987
• PubChem ID: 2090548
• Update Time: 2025-05-23

2-cyano-5-(2-methoxyphenyl)-N-(pyridin-2-yl)penta-2,4-dienamide Chemical and Physical Properties

Names and Identifiers

• EN300-26590849
• SR-01000056350
• Z44388084
• 2-cyano-5-(2-methoxyphenyl)-N-(pyridin-2-yl)penta-2,4-dienamide
• 782465-71-8
• SR-01000056350-1

• Inchi： 1S/C18H15N3O2/c1-23-16-10-3-2-7-14(16)8-6-9-15(13-19)18(22)21-17-11-4-5-12-20-17/h2-12H,1H3,(H,20,21,22)/b8-6+,15-9+
• InChI Key： RDIUPYKEEVZNRD-SKAFZBRJSA-N
• SMILES： O(C)C1C=CC=CC=1/C=C/C=C(\C#N)/C(NC1C=CC=CN=1)=O

Computed Properties

• Exact Mass: 305.116426730g/mol
• Monoisotopic Mass: 305.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 75Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-cyano-5-(2-methoxyphenyl)-N-(pyridin-2-yl)penta-2,4-dienamide

Comprehensive Guide to 2-Cyano-5-(2-Methoxyphenyl)-N-(Pyridin-2-yl)Penta-2,4-Dienamide (CAS No. 782465-71-8)

2-Cyano-5-(2-methoxyphenyl)-N-(pyridin-2-yl)penta-2,4-dienamide (CAS No. 782465-71-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique structural framework, combining a cyano group, a methoxyphenyl moiety, and a pyridinyl substituent, making it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to interact with various biological targets.

The compound’s molecular formula and structural properties contribute to its reactivity and stability under different conditions. With the growing demand for novel chemical entities in medicinal chemistry, 2-cyano-5-(2-methoxyphenyl)-N-(pyridin-2-yl)penta-2,4-dienamide has emerged as a key building block for developing kinase inhibitors and other therapeutic agents. Its electron-withdrawing cyano group and aromatic systems enhance its binding affinity to protein targets, a feature highly sought after in modern drug design.

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